4-fluoro-2-hydroxy-N-[3-(2-methylpropanoylamino)propyl]benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-fluoro-2-hydroxy-N-[3-(2-methylpropanoylamino)propyl]benzamide is a synthetic compound that has been widely used in scientific research for its potential therapeutic applications. This compound is also known as Compound 9b and has been synthesized by various methods.
Mechanism of Action
The mechanism of action of 4-fluoro-2-hydroxy-N-[3-(2-methylpropanoylamino)propyl]benzamide is not fully understood. However, it has been suggested that this compound exerts its antitumor activity by inducing apoptosis in cancer cells. It has also been reported to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. Moreover, this compound has been shown to inhibit the aggregation of amyloid-beta peptides, which are implicated in the pathogenesis of Alzheimer's disease.
Biochemical and Physiological Effects:
This compound has been reported to exhibit various biochemical and physiological effects. This compound has been shown to inhibit the proliferation of cancer cells and induce apoptosis. It has also been reported to reduce the production of inflammatory mediators and exhibit analgesic properties. Additionally, this compound has been shown to inhibit the aggregation of amyloid-beta peptides, which can lead to the formation of amyloid plaques in the brain.
Advantages and Limitations for Lab Experiments
The advantages of using 4-fluoro-2-hydroxy-N-[3-(2-methylpropanoylamino)propyl]benzamide in lab experiments include its potent antitumor activity, anti-inflammatory properties, and potential therapeutic applications in neurodegenerative diseases. However, the limitations of using this compound include its limited solubility in aqueous solutions and its potential toxicity at high concentrations.
Future Directions
There are several future directions for the study of 4-fluoro-2-hydroxy-N-[3-(2-methylpropanoylamino)propyl]benzamide. One direction is to further investigate its mechanism of action and identify its molecular targets. Another direction is to optimize its synthesis method to improve its yield and purity. Additionally, this compound can be studied for its potential use in combination therapy with other anticancer drugs. Moreover, the development of novel formulations of this compound can improve its solubility and bioavailability, thereby enhancing its therapeutic efficacy. Finally, the study of this compound can be extended to preclinical and clinical trials to evaluate its safety and efficacy in humans.
Conclusion:
This compound is a synthetic compound that has shown promising results in scientific research for its potential therapeutic applications. This compound exhibits potent antitumor activity, anti-inflammatory properties, and potential therapeutic applications in neurodegenerative diseases. Its mechanism of action and molecular targets need to be further investigated, and its synthesis method needs to be optimized to improve its yield and purity. The study of this compound can be extended to preclinical and clinical trials to evaluate its safety and efficacy in humans.
Synthesis Methods
The synthesis of 4-fluoro-2-hydroxy-N-[3-(2-methylpropanoylamino)propyl]benzamide has been reported by various methods. One of the commonly used methods involves the reaction of 4-fluoro-2-hydroxybenzoic acid with 3-aminopropyl-N,N-dimethylamine followed by acylation with 2-methylpropanoyl chloride. The resulting compound is then treated with hydroxylamine hydrochloride to obtain this compound.
Scientific Research Applications
4-fluoro-2-hydroxy-N-[3-(2-methylpropanoylamino)propyl]benzamide has been extensively studied for its potential therapeutic applications. This compound has been shown to exhibit potent antitumor activity against various cancer cell lines. It has also been reported to possess anti-inflammatory and analgesic properties. Additionally, this compound has been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.
properties
IUPAC Name |
4-fluoro-2-hydroxy-N-[3-(2-methylpropanoylamino)propyl]benzamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19FN2O3/c1-9(2)13(19)16-6-3-7-17-14(20)11-5-4-10(15)8-12(11)18/h4-5,8-9,18H,3,6-7H2,1-2H3,(H,16,19)(H,17,20) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ULYOVMLZMCKYCV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)C(=O)NCCCNC(=O)C1=C(C=C(C=C1)F)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19FN2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
282.31 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.